Cas no 2228557-78-4 (2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2228557-78-4
• MF: C₁₀H₁₀F₄O₂
• MW: 238.178817272186
• CID: 6000197
• PubChem ID: 165885087
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• 2228557-78-4
• EN300-1972942

• Inchi： 1S/C10H10F4O2/c1-5-3-6(11)8(7(4-5)16-2)9(15)10(12,13)14/h3-4,9,15H,1-2H3
• InChI Key： ASVDVFSFUYLQHJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 238.06169221g/mol
• Monoisotopic Mass: 238.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-Fluoro-6-Methoxy-4-Methylphenyl)Ethan-1-Ol (CAS No. 2228557-78-4)

The compound 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2228557-78-4) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of trifluoromethyl and fluoro-methoxy groups, contribute to its enhanced stability and bioactivity. This molecule has garnered attention due to its role in the synthesis of advanced intermediates for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve drug efficacy and metabolic stability. Researchers are increasingly exploring 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol as a key building block in medicinal chemistry. Its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations, makes it a versatile candidate for industrial-scale production. Additionally, its potential applications in crop protection and material science are under active investigation.

The compound's CAS No. 2228557-78-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and safety profiles. Notably, its lipophilicity and hydrogen-bonding capacity are critical factors influencing its performance in biological systems. These attributes align with current trends in precision medicine and sustainable chemistry, where tailored molecular designs are prioritized.

From an SEO perspective, queries related to "fluorinated phenyl derivatives" and "methoxy-methylphenyl ethanol synthesis" often lead to discussions about this compound. Its association with green chemistry practices, such as solvent-free reactions and catalytic efficiency, further enhances its appeal. As industries shift toward eco-friendly processes, 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol exemplifies how structural innovation can align with environmental goals.

In conclusion, CAS No. 2228557-78-4 represents a promising candidate for multidisciplinary research. Its integration into high-value chemical workflows underscores its importance in advancing both life sciences and industrial applications. Future studies may focus on optimizing its scalability and exploring novel derivatives to unlock untapped potential.